Cas no 106029-76-9 (4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester)

• Product Name: 4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester
• CAS No: 106029-76-9
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1168669
• Update Time: 2024-07-26

4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester
• 4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-, methyl ester

• Inchi： 1S/C12H14O4/c1-16-11(15)12-5-4-9(13)6-8(12)2-3-10(14)7-12/h6H,2-5,7H2,1H3
• InChI Key： YYDANKJWLCFBCP-UHFFFAOYSA-N
• SMILES： C1C2C(C(OC)=O)(CCC(=O)C=2)CC(=O)C1

Computed Properties

• Exact Mass: 222.08922

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 382.2±42.0 °C(Predicted)
• PSA: 60.44